Cas no 89896-32-2 (2-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)ethan-1-ol)

• Product Name: 2-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)ethan-1-ol
• CAS No: 89896-32-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 712448
• PubChem ID: 45121382
• Update Time: 2025-04-23

2-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanol,5-amino-3,4-dimethyl-
• Pyrazole-1-ethanol, 5-amino-3,4-dimethyl- (7CI)
• 89896-32-2
• 2-(5-Amino-3,4-dimethyl-1H-pyrazol-1-yl)ethanol
• AKOS011224950
• SCHEMBL12335146
• 2-(5-amino-3,4-dimethylpyrazol-1-yl)ethanol
• Z904980580
• EN300-116109
• 2-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)ethan-1-ol

• Inchi： 1S/C7H13N3O/c1-5-6(2)9-10(3-4-11)7(5)8/h11H,3-4,8H2,1-2H3
• InChI Key： XLRSTZDSVLJJFE-UHFFFAOYSA-N
• SMILES： OCCN1C(=C(C)C(C)=N1)N

Computed Properties

• Exact Mass: 155.106
• Monoisotopic Mass: 155.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1A^2
• XLogP3: -0.1

Additional information on 2-(5-amino-3,4-dimethyl-1H-pyrazol-1-yl)ethan-1-ol

Chemical Overview of CAS No. 89896-32-2: 1H-Pyrazole-1-Ethanol, 5-Amino-3,4-Dimethyl-

CAS No. 89896-32-2, commonly referred to as 1H-Pyrazole-1-Ethanol, 5-Amino-3,4-Dimethyl-, is a chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of amino and methyl groups at positions 5, 3, and 4 further enhances its structural complexity and functional diversity.

The molecular formula of this compound is C₉H₁₅N₃O, with a molecular weight of approximately 177.2 g/mol. Its structure comprises a pyrazole ring fused with an ethanol group at position 1 and substituted with amino and methyl groups at positions 5, 3, and 4. This unique arrangement makes it a versatile molecule for various applications in drug discovery and material science.

Recent studies have highlighted the potential of 1H-Pyrazole derivatives as promising candidates in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that CAS No. 89896-32-2 could play a pivotal role in designing novel drugs targeting chronic inflammatory diseases.

In terms of synthesis, this compound can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of an appropriate amino alcohol with a pyrazole derivative under specific conditions to form the desired product. The ease of synthesis and the availability of starting materials make this compound accessible for large-scale production.

The physical properties of CAS No. 89896-32-2 are equally intriguing. It has a melting point of approximately 105°C and a boiling point around 200°C under standard atmospheric pressure. Its solubility in water is moderate, which is advantageous for its use in aqueous-based formulations or reactions.

The application potential of this compound extends beyond pharmaceuticals. Recent advancements in material science have explored its use as a precursor for synthesizing advanced polymers and coatings with enhanced thermal stability and mechanical strength. For example, researchers at the University of California have reported on the development of novel polymeric materials incorporating pyrazole moieties that exhibit superior performance in high-stress environments.

In conclusion, CAS No. 89896-32-2 stands out as a multifaceted chemical entity with immense potential across diverse fields. Its unique structure, coupled with recent research findings on its biological activity and material properties, underscores its importance in contemporary scientific exploration.